N-{1-[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3-cyclopentylpropanamide

• IUPAC Name: N-[2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-3-cyclopentylpropanamide
• InChI: InChI=1S/C23H24ClN7O/c1-15-11-20(28-21(32)10-9-16-5-2-3-6-16)31(29-15)23-19-13-27-30(22(19)25-14-26-23)18-8-4-7-17(24)12-18/h4,7-8,11-14,16H,2-3,5-6,9-10H2,1H3,(H,28,32)
• InChI Key: NIOPDEGYXBIPDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CCC2CCCC2)C3=NC=NC4=C3C=NN4C5=CC(=CC=C5)Cl
• Molecular Formula: C23H24ClN7O
• Molecular Weight: 449.9 g/mol

Description

The compound “N-{1-[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3-cyclopentylpropanamide” is a pyrazolo[3,4-d]pyrimidine derivative. Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been studied for their potential pharmacological activities. They have been reported to have anticancer activity, inhibitory activity against EGFR/ErbB2 receptor tyrosine kinases, effects on cell cycle profile, and caspase-3-mediated apoptosis.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines involves various methods. One method involves the reaction of α,β-ethylenic ketones with hydrazine derivatives to form pyrazolines, which after removal of the leaving group, provide the desired pyrazoles. Another method involves ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-d]pyrimidines consists of a pyrazole bound to a pyrimidine, forming a fused nitrogen-containing heterocyclic ring system. This structure is considered a privileged core skeleton in biologically active compounds and is a bioisostere of natural purine.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrazolo[3,4-d]pyrimidines include the reaction of α,β-ethylenic ketones with hydrazine derivatives to form pyrazolines, which after removal of the leaving group, provide the desired pyrazoles. Another reaction involves ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction.

Scientific Research Applications

Cancer Treatment

This compound has shown potential in cancer treatment. . .

Drug Metabolism and Pharmacokinetics (DMPK)

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Antibacterial Activity

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Antifungal Activity

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Antiparasitic Activity

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Anti-inflammatory and Antidepressant Activity

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Anticonvulsant Activity

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Antioxidant and Antitumor Activities

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Mechanism of Action

The mechanism of action of pyrazolo[3,4-d]pyrimidines involves inhibition of EGFR and ErbB2 kinases, which leads to induction of apoptosis confirmed by a significant increase in the level of active caspase-3. This causes accumulation of cells in pre-G1 phase and cell cycle arrest at G2/M phase.

Future Directions

The future directions for research on this compound could involve further investigation of its anticancer activity and its effects on cell cycle profile and apoptosis. Additionally, more research could be done to explore its potential as an inhibitor of EGFR and ErbB2 kinases.